3-chloro-4,5-dimethoxy-N-(1-naphthalenylmethyl)benzamide

• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8g/mol
• IUPAC Name: 3-chloro-4,5-dimethoxy-N-(naphthalen-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H18ClNO3/c1-24-18-11-15(10-17(21)19(18)25-2)20(23)22-12-14-8-5-7-13-6-3-4-9-16(13)14/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key: YZQPPMTUBHYEBE-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)C(=O)NCC2=CC=CC3=CC=CC=C32)Cl)OC

Description

3-chloro-4,5-dimethoxy-N-(1-naphthalenylmethyl)benzamide is a member of naphthalenes.

Scientific Research Applications

MCH-R1 Antagonists for Obesity Treatment

• Kim et al. (2006) identified a substituted 4-aminopiperidine, specifically 3,5-Dimethoxy-N-(1-(naphthalen-2-ylmethyl)piperidin-4-yl)benzamide, as a potent MCH antagonist with high binding affinity to the MCH receptor, showing potential for obesity treatment (Kim et al., 2006).

Crystallography and Chemical Structure Analysis

• Lindeman et al. (1995) studied the crystal structure of Benz[4,5]isoquino[1,2-b]quinazoline-7,9-dione, a compound related to 3-chloro-4,5-dimethoxy-N-(1-naphthalenylmethyl)benzamide, providing insights into its steric structure and bonding properties (Lindeman et al., 1995).

Anti-Tubercular Applications

• Nimbalkar et al. (2018) synthesized novel derivatives of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide showing significant in vitro anti-tubercular activity against Mycobacterium tuberculosis, highlighting its potential in treating tuberculosis (Nimbalkar et al., 2018).

Chemical Synthesis and Applications

• Barluenga et al. (1989) explored the synthesis of N-lithio derivatives of benzamide, including N-lithio-N-(3-lithiopropyl)-benzamide, indicating its potential use in synthetic chemistry for creating functionalized benzamides (Barluenga et al., 1989).

Potential Antipsychotic Agents

• Högberg et al. (1990) synthesized compounds like (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, showing promising results as potential antipsychotic agents with a focus on dopamine D-2 mediated responses (Högberg et al., 1990).

Synthesis and Anticancer Evaluation

• Ravichandiran et al. (2019) and Salahuddin et al. (2014) worked on the synthesis and evaluation of naphthoquinone derivatives, including those related to benzamide structures, for their anticancer properties, demonstrating the potential of these compounds in cancer treatment (Ravichandiran et al., 2019); (Salahuddin et al., 2014).

Antiarrhythmic Agents

• Banitt et al. (1975) researched benzamides and naphthamides with trifluoroethoxy ring substituents, showing significant antiarrhythmic activity in mice, suggesting the potential of related compounds in treating arrhythmias (Banitt et al., 1975).

Antioxidant and Antibacterial Activities

• Yakan et al. (2020) synthesized new benzamide compounds, including 2,3-dimethoxy and 3-acetoxy-2-methyl benzamides, and evaluated their antioxidant and antibacterial activities, showing their potential in these areas (Yakan et al., 2020).